Methyl alpha-eleostearate
Methyl alpha-eleostearate
9(Z),11(E),13(E)-Octadecatrienoic Acid methyl ester is a lipid.
Methyl alpha-eleostearate is a natural product found in Pleurocybella porrigens and Chrysobalanus icaco with data available.
Methyl alpha-eleostearate is a natural product found in Pleurocybella porrigens and Chrysobalanus icaco with data available.
Brand Name:
Vulcanchem
CAS No.:
4175-47-7
VCID:
VC20742248
InChI:
InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8+,11-10-
SMILES:
CCCCC=CC=CC=CCCCCCCCC(=O)OC
Molecular Formula:
C19H32O2
Molecular Weight:
292.5 g/mol
Methyl alpha-eleostearate
CAS No.: 4175-47-7
Cat. No.: VC20742248
Molecular Formula: C19H32O2
Molecular Weight: 292.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9(Z),11(E),13(E)-Octadecatrienoic Acid methyl ester is a lipid. Methyl alpha-eleostearate is a natural product found in Pleurocybella porrigens and Chrysobalanus icaco with data available. |
|---|---|
| CAS No. | 4175-47-7 |
| Molecular Formula | C19H32O2 |
| Molecular Weight | 292.5 g/mol |
| IUPAC Name | methyl (9Z,11E,13E)-octadeca-9,11,13-trienoate |
| Standard InChI | InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8+,11-10- |
| Standard InChI Key | KOJYENXGDXRGDK-ZUGARUELSA-N |
| Isomeric SMILES | CCCC/C=C/C=C/C=C\CCCCCCCC(=O)OC |
| SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)OC |
| Appearance | Assay:≥98%A solution in ethanol |
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